Cas no 2138243-22-6 (dimethyl({4-(3-methylpiperazin-1-yl)oxolan-3-ylmethyl})amine)

• Product Name: dimethyl({4-(3-methylpiperazin-1-yl)oxolan-3-ylmethyl})amine
• CAS No: 2138243-22-6
• MF: C₁₂H₂₅N₃O
• MW: 227.34640288353
• CID: 5611269
• PubChem ID: 165487046
• Update Time: 2025-06-30

dimethyl({4-(3-methylpiperazin-1-yl)oxolan-3-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• 2138243-22-6
• dimethyl({[4-(3-methylpiperazin-1-yl)oxolan-3-yl]methyl})amine
• EN300-844548
• dimethyl({4-(3-methylpiperazin-1-yl)oxolan-3-ylmethyl})amine

• Inchi： 1S/C12H25N3O/c1-10-6-15(5-4-13-10)12-9-16-8-11(12)7-14(2)3/h10-13H,4-9H2,1-3H3
• InChI Key： ALJUAAXPEPRNDQ-UHFFFAOYSA-N
• SMILES： O1CC(CN(C)C)C(C1)N1CCNC(C)C1

Computed Properties

• Exact Mass: 227.199762429g/mol
• Monoisotopic Mass: 227.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on dimethyl({4-(3-methylpiperazin-1-yl)oxolan-3-ylmethyl})amine

Comprehensive Overview of Dimethyl({4-(3-methylpiperazin-1-yl)oxolan-3-ylmethyl})amine (CAS No. 2138243-22-6): Properties, Applications, and Research Insights

The chemical compound dimethyl({4-(3-methylpiperazin-1-yl)oxolan-3-ylmethyl})amine (CAS No. 2138243-22-6) has garnered significant attention in pharmaceutical and organic chemistry research due to its unique structural features and potential applications. This heterocyclic amine derivative combines a piperazine moiety with a tetrahydrofuran (oxolane) ring, creating a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate, with studies suggesting utility in modulating protein-protein interactions and enzyme inhibition.

In the context of current trends, the demand for novel heterocyclic compounds like 2138243-22-6 has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's methylpiperazine component aligns with popular search queries such as "piperazine derivatives in CNS drugs" and "nitrogen-containing heterocycles 2024," reflecting its relevance to neurological and anticancer research. Its oxolane-methylamine structure also makes it a candidate for prodrug development, a hot topic in pharmaceutical formulation circles.

Synthetic approaches to dimethyl({4-(3-methylpiperazin-1-yl)oxolan-3-ylmethyl})amine typically involve multi-step protocols featuring reductive amination and ring-closing reactions. Recent publications highlight improved yields through microwave-assisted synthesis (a frequently searched methodology) and green chemistry principles. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound's high purity (>98%), addressing another common user concern about quality verification in fine chemicals.

The compound's physicochemical properties—including logP values suggesting moderate blood-brain barrier permeability—have sparked interest in neuropharmacology applications. Computational studies using molecular docking (a trending search term) predict favorable interactions with G-protein coupled receptors, while its hydrogen bond acceptor/donor profile matches requirements for kinase inhibitor development. These attributes position it as a valuable building block for fragment-based drug design strategies.

From a commercial perspective, CAS 2138243-22-6 suppliers emphasize its stability under standard storage conditions (2-8°C, inert atmosphere), responding to frequent purchaser inquiries about compound handling. The material's compatibility with parallel synthesis techniques makes it suitable for high-throughput screening libraries, aligning with industry demands for drug discovery acceleration. Regulatory documentation typically includes detailed COA (Certificate of Analysis) data, addressing another key concern in research chemical procurement.

Emerging applications explore the compound's potential in PET tracer development (a growing niche in diagnostic imaging) through incorporation of radiolabeled isotopes. Its structural flexibility allows for derivatization at multiple sites—particularly the dimethylamine and methylpiperazine groups—enabling creation of diverse analogs. This adaptability answers frequent researcher questions about "modifiable pharmacophores" and "structure-activity relationship optimization."

Ongoing studies investigate the compound's metabolic stability using hepatocyte assays and CYP450 inhibition profiling, addressing crucial ADME/Tox considerations in preclinical development. Comparative analyses with similar N-substituted piperazines reveal distinct advantages in solubility profiles, making it a preferred choice for formulation scientists working on injectable preparations. These findings respond to trending searches about "improving drug solubility 2024."

In material science applications, the compound's zwitterionic character at physiological pH has shown promise in surface modification technologies. Recent patents describe its incorporation into biocompatible coatings for medical devices—an area witnessing exponential growth. The oxolane ring contributes to desired conformational rigidity, while the tertiary amine functionality enables covalent immobilization on various substrates.

As research continues, dimethyl({4-(3-methylpiperazin-1-yl)oxolan-3-ylmethyl})amine maintains its status as a high-value synthetic intermediate with cross-disciplinary applications. Its appearance in recent preclinical studies for neurodegenerative disorders and antibiotic adjuvants demonstrates the compound's evolving therapeutic potential. Future directions may explore its role in proteolysis targeting chimeras (PROTACs) and other next-generation therapeutics, keeping it at the forefront of medicinal chemistry innovation.